Oxazine 170 Perchlorate: A Technical Guide for Researchers
Oxazine 170 Perchlorate: A Technical Guide for Researchers
An In-depth Whitepaper on the Chemical Structure, Properties, and Applications of a Versatile Fluorophore
Introduction
Oxazine (B8389632) 170 perchlorate (B79767) is a synthetic organic dye belonging to the oxazine class of fluorescent compounds. It is recognized for its utility as a laser dye and a fluorescent probe in various scientific and technological applications.[1][] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key applications of Oxazine 170 perchlorate, with a focus on its relevance to researchers, scientists, and professionals in drug development.
Chemical Structure and Identification
The chemical structure of Oxazine 170 perchlorate is characterized by a benzo[a]phenoxazinium core, which is responsible for its chromophoric and fluorophoric properties.
Chemical Structure:
Caption: Chemical structure of Oxazine 170 cation.
Table 1: Chemical Identifiers
| Identifier | Value | Reference |
| CAS Number | 62669-60-7 | [][3] |
| Molecular Formula | C₂₁H₂₂ClN₃O₅ | [3][4] |
| Molecular Weight | 431.87 g/mol | [][3][4] |
| Synonyms | Oxazine 720, Oxazine 170 perchlorate | [5] |
| InChI Key | YCGJPLISNURWCC-YFZNFVDXSA-N | [3] |
| SMILES | CCNC1=CC2=C(C3=CC=CC=C31)N=C4C=C(C(=[NH+]CC)C=C4O2)C.[O-]Cl(=O)(=O)=O | [3] |
Physicochemical and Spectral Properties
Oxazine 170 perchlorate is a solid, typically in powder form, with a melting point of approximately 260 °C (with decomposition).[3] Its key characteristics are its spectral properties, which are fundamental to its applications.
Table 2: Physicochemical Properties
| Property | Value | Reference |
| Physical Form | Powder | [3] |
| Melting Point | 260 °C (decomposition) | [3] |
| Solubility | Soluble in methanol (B129727) | [5] |
Table 3: Spectral Properties
| Property | Value | Solvent | Reference |
| Absorption Maximum (λmax) | 613-624 nm | Methanol/Ethanol | [3][5] |
| Molar Extinction Coefficient (ε) | 83,000 cm⁻¹M⁻¹ at 613.3 nm | Methanol | [1] |
| Emission Maximum (λem) | ~645-648 nm | Methanol/Ethanol | [3][4] |
| Fluorescence Quantum Yield (ΦF) | 0.63 | Methanol | [1][5] |
Applications in Research and Development
Oxazine 170 perchlorate's strong fluorescence in the red region of the visible spectrum makes it a valuable tool in several research areas.
Laser Dyes
Due to its high fluorescence quantum yield and photostability, Oxazine 170 perchlorate is utilized as a gain medium in dye lasers.[4] Dye lasers are valued for their tunability and are employed in spectroscopy, medical applications, and various research fields.
Fluorescence Microscopy and Imaging
Biosensors
A significant application of Oxazine 170 perchlorate is in the development of optical biosensors. It has been incorporated into membranes and optical fibers for the detection of ammonia (B1221849) and urea.[] The sensing mechanism often relies on a change in the dye's fluorescence properties upon interaction with the analyte.[]
Experimental Protocols
The following are generalized experimental protocols. Note: These are example protocols and must be optimized for specific experimental conditions and applications.
General Protocol for Preparation of a Stock Solution
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Weighing: Accurately weigh a precise amount of Oxazine 170 perchlorate powder using an analytical balance.
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Dissolving: Dissolve the powder in a high-purity solvent, such as methanol or dimethyl sulfoxide (B87167) (DMSO), to a desired stock concentration (e.g., 1 mM).
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Storage: Store the stock solution in a light-protected container at -20°C.[4]
Example Protocol for General Cell Staining for Fluorescence Microscopy
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Cell Culture: Culture cells to the desired confluency on sterile coverslips in a petri dish.
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Preparation of Staining Solution: Dilute the Oxazine 170 perchlorate stock solution in a suitable buffer or cell culture medium to the final working concentration. The optimal concentration needs to be determined empirically but typically ranges from 1 to 10 µM.
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Staining: Remove the culture medium and wash the cells with a buffered saline solution (e.g., PBS). Add the staining solution to the cells and incubate for a predetermined period (e.g., 15-30 minutes) at 37°C, protected from light.
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Washing: Remove the staining solution and wash the cells several times with the buffered saline solution to remove unbound dye.
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Fixation (Optional): If required, fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 10-15 minutes at room temperature.
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Mounting: Mount the coverslip onto a microscope slide using an appropriate mounting medium.
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Imaging: Visualize the stained cells using a fluorescence microscope with appropriate filter sets for excitation and emission in the red region.
Conceptual Workflow for Biosensor Fabrication
The fabrication of an Oxazine 170 perchlorate-based optical biosensor for ammonia detection can be conceptualized as follows. This is a generalized workflow based on published research.[]
Caption: Conceptual workflow for fabricating an Oxazine 170-based biosensor.
Signaling Pathways and Logical Relationships
A comprehensive search of the scientific literature did not reveal any specific biological signaling pathways that are directly modulated by or studied using Oxazine 170 perchlorate. Its primary applications in a biological context appear to be as a general fluorescent label or in biosensors for small molecules, rather than as a probe for specific signaling events. Therefore, a diagram of a specific signaling pathway involving this dye cannot be provided.
The logical relationship in its application as a biosensor is based on a direct interaction between the analyte and the dye, leading to a measurable change in its fluorescence.
